Cas no 128353-40-2 (Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis[3-methoxy-)

• Product Name: Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis[3-methoxy-
• CAS No: 128353-40-2
• MF: C₂₄H₂₂O₆
• MW: 406.427887439728
• CID: 3703337
• PubChem ID: 1021400
• Update Time: 2025-04-22

Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis[3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis[3-methoxy-
• 4-({2-[(4-formyl-2-methoxyphenoxy)methyl]benzyl}oxy)-3-methoxybenzaldehyde
• CS-0360204
• AK-968/36945077
• STL406246
• BBL034487
• 128353-40-2
• 4-({2-[(4-formyl-2-methoxyphenoxy)methyl]phenyl}methoxy)-3-methoxybenzaldehyde
• AKOS025251177
• VS-12549
• Cambridge id 5547041
• 4-[[2-[(4-formyl-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzaldehyde
• 4,4'-[benzene-1,2-diylbis(methanediyloxy)]bis(3-methoxybenzaldehyde)
• 4,4'-((1,2-Phenylenebis(methylene))bis(oxy))bis(3-methoxybenzaldehyde)

• Inchi： 1S/C24H22O6/c1-27-23-11-17(13-25)7-9-21(23)29-15-19-5-3-4-6-20(19)16-30-22-10-8-18(14-26)12-24(22)28-2/h3-14H,15-16H2,1-2H3
• InChI Key： ZODDORFRZUHTII-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(=CC=C1OCC1=CC=CC=C1COC1C=CC(=CC=1OC)C=O)C=O

Computed Properties

• Exact Mass: 406.14163842Da
• Monoisotopic Mass: 406.14163842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.1Ų